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Compound of Interest

Compound Name: 3,7-Dimethyl-1-octanol

Cat. No.: B1312419

Essential Safety and Handling Guide for 3,7-
Dimethyl-1-octanol

This guide provides critical safety, operational, and disposal protocols for handling 3,7-
Dimethyl-1-octanol, ensuring the safety of laboratory personnel and compliance with standard
safety procedures.

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety when handling 3,7-Dimethyl-1-octanol, the use of
appropriate Personal Protective Equipment is mandatory.[1]
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Personal Protective o
Body Part . Standard/Specification
Equipment

Tightly fitting safety goggles
gy g ¥ 9098 Conforming to EN 166 (EU) or

Eyes/Face with side-shields or chemical
NIOSH (US).[2][3]

splash goggles.

Chemically resistant gloves )
o Gloves must satisfy EU
_ (e.g., nitrile or neoprene) and a o
Skin ) ) Directive 89/686/EEC and the
lab coat or chemical-resistant
standard EN 374.[2]

apron.[1][2][4]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator may be necessary if ) ) ]
) ] ] ] Not typically required with
Respiratory there is a risk of generating o
) ] adequate ventilation.
aerosols, mists, or vapors, or if
irritation is experienced.[1][2]

[3]

Wear suitable protective

clothing. An easily accessible
Body

water source or safety shower

should be nearby.[2]

Quantitative Data

The following table summarizes key quantitative data for 3,7-Dimethyl-1-octanol.
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Property

Value

Molecular Formula

C10H220[4]

Molecular Weight 158.28 g/mol [4]

Appearance Colorless liquid[5]

Boiling Point 98-99°C at 9 mmHg[4][5]

Flash Point 97 °C / 206.6 °F (closed cup)[3][4]
Density 0.828 g/mL at 20 °C[4][5]

Vapor Density

5.4 (vs air)[5]

Solubility

Insoluble in water.[5] Soluble in ethanol and

most non-volatile oils.[5]

Operational Plan: Safe Handling Procedure

Adherence to a strict operational plan is mandatory to prevent accidents and exposure.

1. Preparation and Engineering Controls:

e Ensure the handling area is well-ventilated.[2][4]

¢ An eyewash station and safety shower must be in close proximity to the workstation.[2][3]

e Remove all sources of ignition as the substance is a combustible liquid. Use non-sparking

tools.[2]

2. Handling the Chemical:

e Avoid contact with skin and eyes.[2][3][4]

e Do not breathe mist, gas, or vapors.[2][3][4]

e Wash hands thoroughly after handling.[2][4]

 Store the container tightly closed in a dry, cool, and well-ventilated place.[2][4]
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3. In Case of Accidental Release:
o Evacuate personnel to a safe area.[2]
o Wear appropriate PPE as detailed above.[2]

o For small spills, absorb the material with an inert absorbent such as sand, vermiculite, or a
universal absorbent pad.[1][3]

o Collect the absorbed material and place it in a labeled hazardous waste container.[1][4]

» For large spills, evacuate the area and contact the institution's emergency response team
immediately.[1]

Disposal Plan

Proper disposal of 3,7-Dimethyl-1-octanol and its waste is crucial to prevent environmental
contamination.

1. Waste Classification:

e This chemical may be toxic to aquatic life with long-lasting effects.[1][3] It should be treated
as hazardous waste.

2. Disposal of Contaminated Materials:

» Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[1][2][4]

o Adhered or collected material should be promptly disposed of.[2] Do not dispose of the
material down the drain.[2]

3. Container Disposal:

o Dispose of empty containers as unused product.[2][4] Do not reuse containers.[2][4]

Experimental Workflow
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Caption: Workflow for the safe handling of 3,7-Dimethyl-1-octanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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